Cas no 1577-30-6 (1,3-Dibrom-2-heptanon)

• Product Name: 1,3-Dibrom-2-heptanon
• CAS No: 1577-30-6
• MF: C₇H₁₂Br₂O
• MW: 271.97758102417
• CID: 2006858
• PubChem ID: 21774995
• Update Time: 2025-04-21

1,3-Dibrom-2-heptanon Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibrom-2-heptanon
• 1,3-Dibrom-heptan-2-on
• 1,3-dibromo-2-heptanone
• 1,3-Dibromo-2-heptanone,9CI
• 1,3-dibromo-heptan-2-one
• 1,3-dibromoheptan-2-one
• DTXSID20617912
• 1577-30-6
• SCHEMBL12646233
• DTXCID10568666

• Inchi： 1S/C7H12Br2O/c1-2-3-4-6(9)7(10)5-8/h6H,2-5H2,1H3
• InChI Key： YETSHVBKKHGEKV-UHFFFAOYSA-N
• SMILES： BrC(C(CBr)=O)CCCC

Computed Properties

• Exact Mass: 271.92344g/mol
• Monoisotopic Mass: 269.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-haloketones